Cas no 283159-88-6 (Gamma-glutamylcysteine TFA)

• Product Name: Gamma-glutamylcysteine TFA
• CAS No: 283159-88-6
• MF: C₁₀H₁₅F₃N₂O₇S
• MW: 364.29551243782
• CID: 4643749
• PubChem ID: 139035037
• Update Time: 2025-10-24

Gamma-glutamylcysteine TFA Chemical and Physical Properties

Names and Identifiers

• γ-glutamylcysteine TFA
• N5-((R)-1-Carboxy-2-mercaptoethyl)-L-glutamine compound with 2,2,2-trifluoroacetic acid (1:1)
• 2-Amino-5-[(1-carboxy-2-sulfanylethyl)amino]-5-oxopentanoic acid;2,2,2-trifluoroacetic acid
• Gamma-glutamylcysteine TFA
• -glutamylcysteine (TFA)
• CS-0101974
• AKOS040733224
• Gamma-glutamylcysteine (TFA)
• L-Cysteine, L-g-glutamyl-, mono(trifluoroacetate) (salt)
• (2S)-2-amino-5-[[(1R)-1-carboxy-2-sulfanylethyl]amino]-5-oxopentanoic acid;2,2,2-trifluoroacetic acid
• N5-((R)-1-CARBOXY-2-MERCAPTOETHYL)-L-GLUTAMINE TRIFLUOROACETIC ACID (1:1)
• DA-53482
• (S)-2-Amino-5-(((R)-1-carboxy-2-mercaptoethyl)amino)-5-oxopentanoic acid 2,2,2-trifluoroacetate
• 283159-88-6
• HY-113402A
• AT39107

• Inchi： 1S/C8H14N2O5S.C2HF3O2/c9-4(7(12)13)1-2-6(11)10-5(3-16)8(14)15;3-2(4,5)1(6)7/h4-5,16H,1-3,9H2,(H,10,11)(H,12,13)(H,14,15);(H,6,7)
• InChI Key： WBAPFIMTGPKLNF-UHFFFAOYSA-N
• SMILES： SCC(C(=O)O)NC(CCC(C(=O)O)N)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 364.055206g/mol
• Monoisotopic Mass: 364.055206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168
• Molecular Weight: 364.3g/mol

Additional information on Gamma-glutamylcysteine TFA

Gamma-glutamylcysteine TFA (CAS No. 283159-88-6): A Key Intermediate in Cellular Antioxidant Defense

Gamma-glutamylcysteine TFA (γ-Glu-Cys TFA), with CAS number 283159-88-6, is a crucial dipeptide intermediate in the biosynthesis of glutathione (GSH), the body's most abundant endogenous antioxidant. This trifluoroacetate (TFA) salt form offers enhanced solubility and stability for research applications, making it particularly valuable in studies of oxidative stress, detoxification pathways, and cellular redox balance.

The growing scientific interest in Gamma-glutamylcysteine stems from its pivotal role as the immediate precursor to glutathione synthesis. Researchers investigating cellular antioxidant mechanisms, aging processes, and neurodegenerative diseases frequently utilize this compound. Its TFA salt form (283159-88-6) provides researchers with a stable, water-soluble option for experimental work, particularly in cell culture studies and biochemical assays.

Recent studies highlight the importance of Gamma-glutamylcysteine TFA in addressing modern health concerns related to oxidative stress. With increasing environmental pollutants, poor dietary habits, and chronic stress conditions affecting populations worldwide, understanding and modulating the glutathione synthesis pathway has become a hot topic in preventive medicine and longevity research. The compound's CAS 283159-88-6 specification ensures researchers obtain precisely defined material for reproducible experiments.

In pharmaceutical research, γ-Glu-Cys TFA serves as a valuable tool compound for investigating the gamma-glutamyl cycle and developing potential therapeutic interventions. Scientists exploring mitochondrial function, liver detoxification, and inflammatory responses frequently incorporate this intermediate in their studies. The availability of high-purity Gamma-glutamylcysteine TFA (283159-88-6) supports advanced research in these critical areas of cellular biochemistry.

The compound's mechanism of action involves its conversion to glutathione by glutathione synthetase, completing the final step in GSH biosynthesis. This makes Gamma-glutamylcysteine particularly interesting for researchers studying conditions where glutathione depletion occurs, such as in chronic diseases, exposure to toxins, or during aging. The TFA salt form (CAS 283159-88-6) facilitates these investigations by providing consistent material properties across experimental setups.

From a technical perspective, Gamma-glutamylcysteine TFA demonstrates excellent stability when stored properly, typically at -20°C in dry conditions. Researchers appreciate the compound's well-characterized properties, as indicated by its specific CAS registry number 283159-88-6, which ensures batch-to-batch consistency in sensitive biochemical assays and cell-based studies.

Current market trends show increasing demand for high-quality Gamma-glutamylcysteine derivatives, driven by expanding research into redox biology and cellular stress responses. The TFA salt variant (283159-88-6) has gained particular prominence in pharmaceutical development circles, where it serves as a reference standard and starting material for novel compound synthesis.

Quality control specifications for Gamma-glutamylcysteine TFA typically include rigorous testing for purity (often ≥95% by HPLC), correct molecular weight verification, and absence of endotoxins. These parameters are especially critical when the compound with CAS 283159-88-6 is intended for cell culture applications or in vivo studies where purity directly impacts experimental outcomes.

Emerging applications for γ-Glu-Cys TFA include its use in nutritional research investigating precursors for glutathione support, as well as in cosmetic science exploring skin antioxidant defenses. The precise identification provided by CAS number 283159-88-6 ensures researchers across these diverse fields can confidently compare results and build upon each other's findings.

Handling Gamma-glutamylcysteine TFA requires standard laboratory precautions, with particular attention to maintaining dry conditions to preserve stability. While the compound with CAS 283159-88-6 is not classified as hazardous, researchers should follow good laboratory practices when working with any biochemical reagent.

The future research potential of Gamma-glutamylcysteine appears promising, particularly in areas exploring the gut-brain axis, where redox balance plays crucial roles. The availability of well-characterized material like the TFA salt form (283159-88-6) will continue to support these innovative research directions in neuroscience and integrative physiology.

For researchers sourcing Gamma-glutamylcysteine TFA, verification of the CAS registry number 283159-88-6 serves as an important quality checkpoint. Reputable suppliers provide comprehensive analytical data, including NMR and mass spectrometry characterization, to confirm the identity and purity of this important biochemical intermediate.

In summary, Gamma-glutamylcysteine TFA (CAS 283159-88-6) represents a critical research tool for understanding and modulating cellular antioxidant defenses. Its role as the direct precursor to glutathione synthesis makes it invaluable for studies ranging from basic biochemistry to applied medical research, particularly in our modern context of increasing environmental and metabolic stressors.